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Compound of Interest

Compound Name: Piperidine-1,4-dicarboxamide
CAS No.: 865076-05-7
Cat. No.: B2901976
Get Quote
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Executive Summary

Piperidine-1,4-dicarboxamide (C7H13N302, MW 171.19 Da) serves as a versatile building
block in the synthesis of proteasome inhibitors and antimalarial agents. Its structure features
two distinct amide functionalities: a urea-like N1-carbamoyl group and a C4-primary
carboxamide.

Distinguishing this molecule from its isomers (e.g., N-acetylated amino-piperidines) or
metabolic byproducts requires precise knowledge of its fragmentation kinetics. This guide
provides a comparative analysis of its ESI-MS/MS pathways, establishing the neutral loss of
isocyanic acid (HNCO, 43 Da) as the definitive diagnostic event.[1]

Key Performance Indicators (KPIs) for Identification
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N-Acetylpiperidine-  Piperidine-4-

Piperidine-1,4- . .
Feature . ) 4-carboxamide carboxamide
dicarboxamide
(Analog) (Core)
Precursor lon [M+H]* m/z 172.1 m/z 171.1 m/z 129.1
Primary Neutral Loss -43 Da (HNCO) -42 Da (Ketene) -17 Da (NH3)
Dominant Fragment m/z 129.1 m/z 129.1 m/z 112.1

Diagnostic Specificity High (Urea signature) High (Acyl signature) Low (Generic amide)

Experimental Methodology

To replicate the fragmentation patterns described, ensure your LC-MS platform meets the
following criteria. This protocol emphasizes "soft" ionization to preserve the labile urea moiety
prior to collision-induced dissociation (CID).

Instrumentation & Conditions

« lonization Source: Electrospray lonization (ESI) in Positive Mode (+).[2]
e Spray Voltage: 3.5 kV (Keep <4.0 kV to prevent in-source fragmentation of the urea).
e Collision Gas: Nitrogen or Argon.

o Collision Energy (CE): Stepped energy ramp (15, 30, 45 eV) is recommended to visualize
both the labile urea loss and the stable ring cleavage.

Self-Validating Protocol

o System Suitability: Inject a standard of Citrulline. Verify the observation of the characteristic
-43 Da loss (HNCO) from the ureido group. If only -17 Da (NH3) is seen, the CE is too low.

e Precursor Isolation: Isolate m/z 172.1 with a window of +0.5 Da.
e Energy Resolution:

o Low CE (10-15 eV): Dominant peak should be m/z 155 (Loss of NH3).
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o Med CE (20-30 eV): Dominant peak shifts to m/z 129 (Loss of HNCO).

Fragmentation Mechanism & Pathway Analysis

The fragmentation of Piperidine-1,4-dicarboxamide is governed by the competing basicity of
the two amide nitrogens. The N1-carbamoyl group is the most fragile site, leading to the
diagnostic "Urea Dissociation Pathway."

Pathway A: The Urea Dissociation (Diagnhostic)

This is the "signature" pathway. Protonation occurs at the carbamoyl oxygen. A proton transfer
mechanism facilitates the elimination of isocyanic acid (HNCO).

e Transition: m/z 172.1
m/z 129.1

e Mechanism: Charge-remote fragmentation or proton-transfer driven elimination.

e Result: The product ion at m/z 129.1 is chemically equivalent to protonated Piperidine-4-
carboxamide.

Pathway B: Primary Amide Cleavage
Common to all primary amides, the C4-carboxamide group can lose ammonia.
e Transition: m/z 172.1
m/z 155.1
e Neutral Loss: -17 Da (NHs).

 Significance: This pathway dominates at lower collision energies but is less specific than
Pathway A.

Pathway C: Secondary Fragmentation (Deep CID)

Once the urea group is ejected (forming m/z 129), the remaining piperidine core undergoes
ring opening or further amide loss.
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e Transition: m/z 129.1
m/z 112.1 (Loss of NHs from the remaining C4-amide).

e Transition: m/z 129.1

m/z 84.1 (Loss of the C4-amide group entirely as formamide or radical cleavage).

Visualization of Fragmentation Logic

The following diagram illustrates the hierarchical breakdown of the molecule. Note the color
coding: Blue nodes represent stable observed ions, while Red edges indicate the specific
neutral losses.

Parent lon
[M+H]+ : m/z 172.1

(Piperidine-1,4-dicarboxamide)

Loss of NH3 (-17 Da)
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Loss of HNCO (-43 Da)
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Fragment A Diagnostic Fragment B
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(Loss of NH3) (Piperidine-4-carboxamide Core)

———

Loss of CONH2 (-45 Da)

Loss of HNCO (-43 Da) (Ring Cleavage)

\

\ Loss of NH3 (-17 Da)
\

4
Fragment C Fragment D
m/z 112.1 m/z 84.1
(Deaminated Core) (Piperidine Ring)

Click to download full resolution via product page

Caption: Hierarchical fragmentation tree of Piperidine-1,4-dicarboxamide. The bold red path
indicates the primary diagnostic transition (Loss of HNCO).

Comparative Analysis: Why It Matters

In drug discovery libraries, piperidine derivatives are ubiquitous. A common error is
misidentifying Piperidine-1,4-dicarboxamide as an N-acetylated analog due to their similar
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mass and polarity.

The "Rule of 43 vs. 42"

The most critical distinction lies in the precise mass of the neutral loss.

e Piperidine-1,4-dicarboxamide: Loses 43.0058 Da (HNCO). This confirms the presence of a
urea (carbamoyl) nitrogen.

e N-Acetyl-piperidine-4-carboxamide: Loses 42.0106 Da (Ketene, CH2=C=0). This confirms
the presence of an amide (acetyl) group.

Experimental Implication: On low-resolution instruments (Quadrupoles), these losses may look
identical (Mass ~42-43). However, the chemical causality is different. The urea loss (43 Da) is
often more facile and occurs at lower collision energies than the acetyl loss (42 Da), which
requires cleavage of a stronger amide bond.

- Table: Di :

m/z 172

Compound m/z 155 (-NHs) m/z 129 (Core) ml/z 84 (Ring)
(Parent)
Piperidine-1,4- ) ] High (Base
) ) High Medium Low
dicarboxamide Peak)
Piperidine-4- ) )
] N/A N/A High (Parent) Medium

carboxamide
High (via Ketene

N-Acetyl Analog Low (m/z 171) Low Low
loss)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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